Journal Name:Nanotechnology Reviews
Journal ISSN:2191-9089
IF:6.739
Journal Website:http://www.degruyter.com/view/j/ntrev
Year of Origin:0
Publisher:Walter de Gruyter GmbH
Number of Articles Per Year:39
Publishing Cycle:
OA or Not:Not
Nanotechnology Reviews ( IF 6.739 ) Pub Date: 2023-06-16 , DOI:
10.1016/j.jnucmat.2023.154585
The Brailsford-Bullough model of recombination of point defects on the surface of coherent inclusions under irradiation is critically analysed. It is shown that the steady state solutions of the model exist only for relatively small coherent particles (of a few nanometres in size) and, depending on the configuration of the particle-matrix interface, at relatively low temperatures. For high temperatures, the model should be reformulated, taking into account thermal desorption of trapped vacancies, which makes it possible to explain the stabilization of trapped point defects in the steady state and to calculate the rates of removal of point defects by coherent inclusions.
Nanotechnology Reviews ( IF 6.739 ) Pub Date: 2023-07-22 , DOI:
10.1016/j.jnucmat.2023.154641
With increasing interest in molten salt reactors, there becomes a demand for investigations into thermophysical properties of salt systems. The LiF-NaF-KF (FLiNaK) salt system is a primary candidate for use in these reactors. However, the thermophysical properties of compositions outside the eutectic composition are still largely unknown. In this article, properties of ten unique compositions, including four ternary compositions, are investigated using ab initio molecular dynamics simulations across five temperatures between 900 K and 1300 K. The properties of interest are the density, thermal expansion, bulk modulus, compressibility, heat capacity, and enthalpy of mixing. In general, the results were found to be in good agreement with other literature and experimental results. The density and heat capacity had a tendency to be slightly underpredicted. No conclusions could be drawn about the bulk modulus and compressibility in terms of compositional dependence. The thermal expansion had a negative trend with respect to the LiF concentration and no trends were observed for the NaF or KF concentration. The enthalpy of mixing shows minima for the ternary compositions, with the near-equiatomic composition exhibiting the lowest values. This work shows the potential for compositional tailoring in the FLiNaK system to optimize thermophysical properties.
Nanotechnology Reviews ( IF 6.739 ) Pub Date: 2023-07-15 , DOI:
10.1016/j.jnucmat.2023.154631
Abstract not available
Nanotechnology Reviews ( IF 6.739 ) Pub Date: 2023-07-07 , DOI:
10.1016/j.jnucmat.2023.154610
Treatment of spent scintillation cocktail generated by analysis of radioactivity is one of important tasks for management of nuclear laboratories. This study proposed a procedure consists of adsorption of radioactivity and solidification of residual liquid wastes, and fundamental performance of each step was experimentally tested. Batch-wise adsorption showed excellent adsorption performance of Ni onto silica-based adsorbent, and chelate reaction was suggested as the adsorption mechanism by EXAFS analysis. Alkaline activate material successfully solidified the liquid waste, and TG/DTA and XRD analyses revealed that the organic compounds exist inside the matrix. Only 1 % of the loaded organic compounds were leaked from the matrix by a leaching test, and most of the organic compounds should be stably kept inside the matrix.
Nanotechnology Reviews ( IF 6.739 ) Pub Date: 2023-07-22 , DOI:
10.1016/j.jnucmat.2023.154649
In this study, U3Si2 pellets were fabricated by spark plasma sintering (SPS) of U3Si2 clinkers generated by a high-temperature solid reaction between U and Si powders. The influences of SPS operating parameters (dwell temperature from 1000 to 1300 °C and pressure from 30 to 90 MPa) on the microstructure (porosity, normal and distorted U3Si2 phase, grain size and shape) of U3Si2 pellets were analyzed. The density of U3Si2 pellets enhanced with increasing temperature and pressure and it reached of the 97.9% theoretical density (TD) at 1300 °C/60 MPa. The residual stress caused the generation of a distorted U3Si2 phase in the pellets, and low-temperature annealing at 300 °C effectively released the residual stress and eliminate the lattice distortion of U3Si2. The U3Si2 grain size increased with increasing dwell temperature and showed an opposite trend with increasing pressure. The grain growth mechanisms of the SPS-sintered U3Si2 pellets involved temperature-dependent surface diffusion and pressure-induced grain growth inhibition. The evolution of the U3Si2 grain morphology from equiaxed to columnar grains was due to plastic strain under SPS conditions.
Nanotechnology Reviews ( IF 6.739 ) Pub Date: 2023-07-04 , DOI:
10.1016/j.jnucmat.2023.154605
Studies on high burnup UO2 subjected to loss-of-coolant accident conditions have shown that restructured regions of the fuel are susceptible to pulverization and eventual dispersal. Due to a lack of pre-test characterization, the distinct microstructural features rendering the fuel prone to fragmentation remain ambiguous. Four samples of commercially irradiated light-water reactor UO2 have been characterized utilizing electron backscatter diffraction to assess the susceptible microstructure. The microscopy focused on determining the burnup and temperature conditions responsible for the formation of the different microstructural regions where the regions were denoted as the high-burnup structure (HBS), HBS transition, mid-radial, restructured central, and central region. Previous works have outlined the specific conditions required for the restructuring of the microstructure into the HBS, but the conditions responsible for the restructuring in the central region of the fuel are not well understood. The four analyzed samples confirm a burnup threshold of 61 GWd/tU, and an unknown temperature range is needed to facilitate the formation of the restructured central region. Additional fuel performance evaluations are needed to quantify the temperature range promoting restructuring in the central region.
Nanotechnology Reviews ( IF 6.739 ) Pub Date: 2023-07-13 , DOI:
10.1016/j.jnucmat.2023.154628
Corrosion of zirconium alloy fuel cladding in nuclear reactors is one of the main limiting factors to component lifespan. Protective coatings may be applied to reduce the corrosion rate during regular operation and can have the added benefit of mitigating follow-on risks associated with loss-of-coolant accidents. This study considers the use of electrochemical testing to rapidly evaluate the corrosion protection of chromium coatings on zirconium alloys. By correlating these electrochemical testing results with the microstructural characteristics and mechanical properties of the coating, it is possible to qualitatively predict the performance of these coatings during long-term autoclave testing and eventual in-reactor use. A series of chromium coatings were deposited using cathodic arc physical vapor deposition (CA-PVD) with varying substrate bias. Electrochemical testing showed that the coatings provided improvements in corrosion protection over the uncoated baseline zirconium alloys, with further improvements observed for substrates to which voltage bias was applied. This is attributed to the increased adatom mobility during the deposition process, allowing for the development of a dense, uniform microstructure of the chromium coating. These results were compared to autoclave exposure data over a 56-day period to show the effectiveness of electrochemical testing towards predicting significant differences in corrosion resistance under regular operating conditions. This approach provided limited qualitative insight on long-term performance in its present state, but shows promise for further development.
Nanotechnology Reviews ( IF 6.739 ) Pub Date: 2023-07-07 , DOI:
10.1016/j.jnucmat.2023.154616
The study of solute clusters induced by neutron irradiation is fundamental to the understanding of the embrittlement phenomena of Reactor Pressure Vessel (RPV) steels. In this paper, the influence of Ni-content and irradiation temperature on these cluster formation are investigated using atom probe tomography.VVER 1000-BM (base metal) and 1000-W (weld) steels were chosen for their high Ni content of 1.2 and 1.7 at%, respectively. They were irradiated up to doses of 0.28 dpa at two temperatures (265 and 300 °C). The irradiations were performed at SCK CEN in the BR2 reactor.After irradiation, Mn, Ni and Si rich clusters were observed. A careful study of their composition indicates that these clusters actually contain iron. Moreover, the evolution of Fe cluster concentration with the dose indicates a constant supply of solutes throughout the irradiation thanks to the flux coupling. With increasing dose, both the cluster size and number density increase.The effect of temperature has to be dissociated from that of Ni content. Both of them result in an increase of the cluster number density at a given dose. The irradiation temperature has a more pronounced effect than chemical composition (mainly Ni effect). This can be explained by the fact that more matrix damage is produced at lower irradiation temperature. The influence of Ni on cluster number density is significantly higher at the lower temperature. All these observations support the hypothesis of radiation-induced segregation, even if a thermodynamic contribution to solute clustering cannot be excluded, in particular in the higher Ni steel irradiated at low temperature.In all cases, the yield strength increases proportionally to the volume fraction of radiation-induced defects (√(Vf)).
Nanotechnology Reviews ( IF 6.739 ) Pub Date: 2023-07-03 , DOI:
10.1016/j.jnucmat.2023.154604
Irradiation assisted stress corrosion cracking (IASCC) is known to be a combination of applied stress, and a corrosive environment in irradiated materials, but an appropriate understanding of how each of these components affects cracking is not yet clear. In this work, we isolate the role of grain boundary (GB) oxidation in IASCC. For this purpose, solution-annealed 304L stainless steel irradiated in reactor to 5.4 or 69 dpa was studied using a miniaturized four-point bend technique. Two modes of bend tests were conducted; straining in simulated pressurized water reactor primary water (PW) at 320 °C in an incremental manner, and pre-oxidation in PW at 320 °C without application of stress followed by dynamic straining in purified Ar at the same temperature until crack initiation. Exposure of the 5.4 dpa sample for 210 h in high temperature water initiated cracks in Ar at 60% of the yield stress (0.6YS), whereas the companion sample of the same dose exposed for 1010 h cracked in Ar at 0.5YS. The long-term exposure in water led to GB oxidation that ultimately lowered the crack initiation stress. Dynamic straining in water resulted in larger crack lengths and greater crack depths indicating stress accelerated oxidation and cracking. Dislocation pile-ups at dislocation channel-grain boundary sites provide an amplification of the applied stress to a level consistent with the fracture stress of the grain boundary oxide, providing an explanation for IASCC that occurs at applied stresses well below the irradiated yield stress of the alloy. There was no evidence of cracking upon straining of an unoxidized 69 dpa sample in Ar to well above yield, confirming that the irradiated state is not inherently susceptible to intergranular (IG) cracking and that oxidized GBs are responsible for initiation of IG cracking.
Nanotechnology Reviews ( IF 6.739 ) Pub Date: 2023-06-18 , DOI:
10.1016/j.jnucmat.2023.154591
The oxide film formed on zirconium alloy (Zr-0.45 Sn-0.38 Nb-0.30 Fe-0.05 Cu-0.015 Si-0.13 O, wt. %) respectively corroded for 300 days in 360 °C/18.6 MPa pure water and lithiated water was characterized using precession electron diffraction (PED). The results revealed that the grain morphology (columnar and equiaxed) and the grain crystallography orientation (angular deviation of {112¯}m-ZrO2 from the oxide growth direction) gradually changed periodically with the distance of metal/oxide (O/M) interface. In lithiated water sample, the proportion of oxide grains deviated from the {112¯}m-ZrO2 texture by 50-60° is higher than that in pure water, resulting in an early corrosion transition. This is attributed to that Li+ ions were unfavorable for the formation of well-oriented and coarse columnar grains. In the pure water, a small amount of hexagonal ZrO (h-ZrO) suboxide was found at the O/M interface where just go trough a high-rate corrosion transition, while in the lithiated water, a continuous h-ZrO suboxide layer was formed at the O/M interface where experiences a low-rate corrosion just before transition. This suggests that the present of suboxide layer greatly correlates to the instantaneous oxidation rate. Electron energy loss spectroscopy (EELS) further found that the presence of h-ZrO affected the oxygen level in the nearby substrate metal.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术3区 | CHEMISTRY, MULTIDISCIPLINARY 化学综合4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
2.90 | 12 | Science Citation Index Expanded | Not |
Submission Guidelines
- Journal Submission Website
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